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Compound of Interest

Compound Name: 2-Amino-4-fluorobenzaldehyde

Cat. No.: B111960

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for
2-Amino-4-fluorobenzaldehyde (CAS No. 152367-89-0). The information is intended to
support safe handling, storage, and use of this compound in a laboratory setting. Due to the
limited availability of a complete Safety Data Sheet (SDS) for this specific compound, this guide
supplements available data with information from structurally similar compounds. All data

presented should be used as a guide and in conjunction with established laboratory safety
protocols.

Chemical and Physical Properties

2-Amino-4-fluorobenzaldehyde is a substituted aromatic aldehyde. Its physical and chemical
properties are summarized in the table below.
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Property Value Source
CAS Number 152367-89-0 [1][2][3]
Molecular Formula C7HsFNO [11[2][3]
Molecular Weight 139.13 g/mol [2][3]
Appearance Off-white to yellow solid [4]
Boiling Point 267 °C [4]
Density 1.293 g/cm3 [4]
Flash Point 115°C [4]

2-8 °C, under inert gas
Storage Temperature )
(Nitrogen or Argon)

[4]

Hazard Identification and Classification

While a complete GHS classification for 2-Amino-4-fluorobenzaldehyde is not readily

available, data from structurally related compounds, such as 6-Amino-3-bromo-2-

fluorobenzaldehyde, suggest the following potential hazards.

Signal Word:Warning

Potential Hazard Statements (H-Statements):

H302: Harmful if swallowed.[5]

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

Potential Precautionary Statements (P-Statements):

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]
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e P264: Wash skin thoroughly after handling.[5]
e P270: Do not eat, drink or smoke when using this product.[5]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[5]

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[5]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5]

e P405: Store locked up.[5]
e P501: Dispose of contents/container to an approved waste disposal plant.[5]

Experimental Protocols
Safe Handling Procedures

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.

o Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile rubber).

o Respiratory Protection: If working outside a fume hood or with potential for aerosolization,
use a NIOSH-approved respirator with an appropriate cartridge.

General Hygiene:
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e Avoid contact with skin, eyes, and clothing.

e Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly after handling the compound.

First-Aid Measures

Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, administer oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[5]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing. Seek medical attention if irritation

persists.[5]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[5]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[5]

e Specific Hazards: Combustion may produce carbon oxides, nitrogen oxides, and hydrogen

fluoride.[5]
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o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal
protective equipment. Avoid breathing dust and contact with the substance.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Methods for Cleaning Up: Carefully sweep up the solid material and place it into a suitable,
labeled container for disposal. Avoid generating dust.

Visualized Workflows

The following diagrams illustrate key safety and handling workflows for 2-Amino-4-
fluorobenzaldehyde.
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Chemical Handling Workflow
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Caption: General workflow for safely handling chemical reagents.
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Caption: Workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Amino-4-fluorobenzaldehyde: A Comprehensive
Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b111960#2-amino-4-fluorobenzaldehyde-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b111960#2-amino-4-fluorobenzaldehyde-material-safety-data-sheet-msds
https://www.benchchem.com/product/b111960#2-amino-4-fluorobenzaldehyde-material-safety-data-sheet-msds
https://www.benchchem.com/product/b111960#2-amino-4-fluorobenzaldehyde-material-safety-data-sheet-msds
https://www.benchchem.com/product/b111960#2-amino-4-fluorobenzaldehyde-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b111960?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

